Cas no 2694722-05-7 (2,4-dichloro-N-methylpyridin-3-amine)

• Product Name: 2,4-dichloro-N-methylpyridin-3-amine
• CAS No: 2694722-05-7
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• CID: 5613055
• PubChem ID: 142458465
• Update Time: 2025-05-20

2,4-dichloro-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-methylpyridin-3-amine
• EN300-33048199
• 2694722-05-7
• SCHEMBL21993888
• 3-Pyridinamine, 2,4-dichloro-N-methyl-

• Inchi： 1S/C6H6Cl2N2/c1-9-5-4(7)2-3-10-6(5)8/h2-3,9H,1H3
• InChI Key： LQSXNJWZJMZOQN-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1NC)Cl

Computed Properties

• Exact Mass: 175.9908036g/mol
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 272.2±35.0 °C(Predicted)
• pka: 0.90±0.10(Predicted)

Additional information on 2,4-dichloro-N-methylpyridin-3-amine

Introduction to 2,4-dichloro-N-methylpyridin-3-amine (CAS No. 2694722-05-7)

2,4-dichloro-N-methylpyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2694722-05-7, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine derivatives family, characterized by its chlorinated and methylated structure, which makes it a versatile building block for various chemical modifications. The presence of two chlorine atoms at the 2 and 4 positions, along with an amine group at the 3-position and a methyl group at the nitrogen, imparts unique reactivity that is exploited in synthetic chemistry.

The structure of 2,4-dichloro-N-methylpyridin-3-amine facilitates its use in the development of complex molecules. The chlorine substituents can participate in nucleophilic aromatic substitution reactions, allowing for further functionalization, while the amine group can engage in hydrogen bonding or form coordination complexes with metal ions. The methyl group at the nitrogen enhances the basicity of the amine, making it more susceptible to reactions with electrophiles. These features make it a valuable precursor in medicinal chemistry and material science.

In recent years, 2,4-dichloro-N-methylpyridin-3-amine has garnered attention due to its role in synthesizing biologically active compounds. Researchers have leveraged its scaffold to develop novel molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is particularly favored in drug design due to its ability to mimic natural biomolecules and interact with biological targets.

One of the most compelling aspects of CAS No. 2694722-05-7 is its utility in constructing heterocyclic frameworks. Heterocycles are essential components of many drugs and agrochemicals due to their stability and biological activity. The pyridine ring in 2,4-dichloro-N-methylpyridin-3-amine serves as a privileged scaffold that can be modified to produce a wide range of derivatives. These modifications can fine-tune the electronic properties and biological interactions of the molecules, leading to improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in 2,4-dichloro-N-methylpyridin-3-amine for its potential in developing antiviral and antibacterial agents. The chlorine atoms provide handles for further derivatization, enabling chemists to create compounds that can disrupt viral replication or bacterial enzymes. Recent studies have shown promising results in using this compound as a starting point for synthesizing molecules that inhibit viral proteases or integrases. Such inhibitors are critical in combating drug-resistant pathogens.

Agrochemical applications of CAS No. 2694722-05-7 are also noteworthy. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. Researchers have utilized 2,4-dichloro-N-methylpyridin-3-amine to develop novel formulations that enhance crop protection while minimizing environmental impact. The compound’s reactivity allows for the creation of chiral centers or specific functional groups that improve binding affinity to target enzymes in pests.

The synthesis of 2,4-dichloro-N-methylpyridin-3-amine itself is an area of active research. Chemists have developed efficient methods for its preparation, often involving multi-step processes that start from readily available precursors. Advances in catalytic systems have enabled greener synthetic routes, reducing waste and energy consumption. These innovations are crucial for sustainable chemistry and ensuring a reliable supply of this important intermediate.

In conclusion, CAS No. 2694722-05-7, corresponding to 2,4-dichloro-N-methylpyridin-3-amine, is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow further.